Cas no 102874-86-2 (1H-Indole, 2-heptadecyl-)

• Product Name: 1H-Indole, 2-heptadecyl-
• CAS No: 102874-86-2
• MF: C₂₅H₄₁N
• MW: 355.599747419357
• CID: 1133866
• Update Time: 2024-07-27

1H-Indole, 2-heptadecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-heptadecyl-

• Inchi： 1S/C25H41N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-24-22-23-19-17-18-21-25(23)26-24/h17-19,21-22,26H,2-16,20H2,1H3
• InChI Key： IOWXTTAPVDLCRE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C=C1CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 354.3163

Experimental Properties

• Density: 0.930±0.06 g/cm3(Predicted)
• Boiling Point: 487.9±14.0 °C(Predicted)
• PSA: 12.89
• pka: 17.58±0.30(Predicted)